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Compound of Interest

Compound Name: Hexaglycerol

Cat. No.: B12301427

An In-depth Technical Guide to the Core Physical and Chemical Properties of Polyglycerol-6
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical
properties of polyglycerol-6 (PG-6), a versatile polyether polyol. The information is curated for
researchers, scientists, and professionals in drug development who are interested in the
application and characterization of this polymer. This document details its structural attributes,
physicochemical parameters, and the experimental protocols used for its analysis.

Chemical Structure and Synthesis

Polyglycerol-6 is a polymer composed of six glycerol units linked by ether bonds.[1][2] Its
structure can vary from linear to highly branched or hyperbranched, which significantly
influences its physical and chemical properties.[1][3] The hyperbranched form adopts a
compact, globular three-dimensional structure with a high density of terminal hydroxyl groups,
whereas the linear form consists of a straightforward, unbranched chain.[1][3]

The synthesis of polyglycerols can be achieved through several methods, including the
condensation polymerization of glycerol, often using alkaline catalysts at high temperatures, or
through the ring-opening multibranching polymerization (ROMBP) of glycidol.[3][4] Controlled
synthesis methods, such as slow monomer addition, have been developed to manage
molecular weight and polydispersity.[3]
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Caption: Impact of PG-6 structure on its key physical and chemical properties.

Physical and Chemical Properties

Polyglycerol-6 is a clear, colorless to light yellow, viscous, and syrupy liquid.[5][6][7] It is
characterized by its hygroscopic nature, miscibility with water, and thermal stability.[5][8] The
multiple hydroxyl groups give the molecule its polarity and serve as reactive sites for chemical

modifications like esterification.[1][5]

General and Chemical Properties

The general chemical identifiers and properties of polyglycerol-6 are summarized below.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b12301427?utm_src=pdf-body-img
https://www.spiganord.com/polyglycerols-pure-vegetable-polyglycerine-6_c2_p8/
https://haihangindustry.com/products/polyglycerol-6-cas-36675-34-0/
https://ulipolymer.com/polyglycerol-6-cas-36675-34-0/
https://www.spiganord.com/polyglycerols-pure-vegetable-polyglycerine-6_c2_p8/
https://www.polyglycerine.com/polyglycerol-6/
https://www.smolecule.com/products/s757262
https://www.spiganord.com/polyglycerols-pure-vegetable-polyglycerine-6_c2_p8/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12301427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Property Value Source(s)

CAS Number 36675-34-0 (11131161

3-[3-[3-[3-[3-(2,3-
dihydroxypropoxy)-2-
hydroxypropoxy]-2-

IUPAC Name hydroxypropoxy]-2- [1][5]
hydroxypropoxy]-2-
hydroxypropoxy]propane-1,2-

diol
Molecular Formula C18H38013 [11[7]
Molecular Weight 462.5 g/mol [11[3]
Average Molecular Weight ~475 g/mol [6][7]
Hydroxyl Value 959-1080 mg KOH/g [1][6]
Effective Content >98.0% [6]

Physical Properties

The key physical properties of polyglycerol-6 are detailed in the following table.
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Property Value Source(s)

Clear, colorless to light yellow,

Appearance syrupy liquid [51[6]
Density ~1.361 g/cm3 [9]
Boiling Point 711.9°C at 760 mmHg [9]
Flash Point 384.4°C 9]
Refractive Index ~1.538 [9]

Miscible with water; soluble in
methanol, DMSO, DMF.[5][10]

Limited solubility in organic

Solubility ]
solvents like acetone,
chloroform, and diethyl ether.
[10][11]
More viscous than glycerol.[5]
Hyperbranched forms exhibit
Viscosity lower intrinsic viscosity (4—7
mL-g~1) compared to linear
analogs.[1]
Hygroscopicity Strong [5][8]

Experimental Protocols and Characterization

The characterization of polyglycerol-6 involves a combination of chromatographic,
spectroscopic, and thermal analysis techniques to determine its composition, structure, and

purity.

Synthesis of Polyglycerol-6 Esters (General Protocol)

Polyglycerol esters are widely used derivatives. A general protocol for their synthesis involves
the esterification of polyglycerol with fatty acids.

o Reactant Charging: A reaction vessel is charged with polyglycerol-6 and an alkaline catalyst
(e.g., 50% sodium hydroxide solution).[12]
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Dehydration: The mixture is heated under vacuum (e.g., to 110-116°C) to remove water.[12]

Esterification: The vacuum is released, and fatty acids (e.g., stearic and palmitic acid) are
added. The reaction is conducted under an inert nitrogen atmosphere at high temperatures
(220-260°C).[12]

Monitoring: The reaction progress is monitored by taking samples to measure the free fatty
acid level.[12]

Stripping: Once the free fatty acid level drops below a target threshold (e.g., <1%), the
mixture is stripped to remove unreacted components.[12]
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Polyglycerol-6 Ester Synthesis

Start: Charge Reactor
(Polyglycerol-6, Catalyst)

Dehydration
(Heat under Vacuum)

Add Fatty Acids
(Under Inert Atmosphere)

Esterification Reaction
(220-260°C)

Monitor Reaction
(Test Free Fatty Acid Level)

Complete (<1% FFA)

Strip Unreacted Materials

End Product:
Polyglycerol-6 Ester
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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